N-cyclopentyl-2-(2-(3,4-dimethoxyphenyl)-1,1-dioxido-3-oxo-2H-benzo[e][1,2,4]thiadiazin-4(3H)-yl)acetamide

• IUPAC Name: N-cyclopentyl-2-[2-(3,4-dimethoxyphenyl)-1,1,3-trioxo-1λ6,2,4-benzothiadiazin-4-yl]acetamide
• InChI: InChI=1S/C22H25N3O6S/c1-30-18-12-11-16(13-19(18)31-2)25-22(27)24(14-21(26)23-15-7-3-4-8-15)17-9-5-6-10-20(17)32(25,28)29/h5-6,9-13,15H,3-4,7-8,14H2,1-2H3,(H,23,26)
• InChI Key: BPBREXGVZFKZLZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC(=O)NC4CCCC4)OC
• Molecular Formula: C22H25N3O6S
• Molecular Weight: 459.5 g/mol
• CAS No.: 1031956-94-1

Description

N-cyclopentyl-2-(2-(3,4-dimethoxyphenyl)-1,1-dioxido-3-oxo-2H-benzo[e][1,2,4]thiadiazin-4(3H)-yl)acetamide is a useful research compound. Its molecular formula is C22H25N3O6S and its molecular weight is 459.52. The purity is usually 95%.
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Biological Activity

N-cyclopentyl-2-(2-(3,4-dimethoxyphenyl)-1,1-dioxido-3-oxo-2H-benzo[e][1,2,4]thiadiazin-4(3H)-yl)acetamide is a novel compound that has attracted attention due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

The compound's chemical structure is characterized by the following features:

• Molecular Formula : C$_{22}$H$_{25}$N$_{3}$O$_{6}$S
• Molecular Weight : 459.5 g/mol
• CAS Number : 1031956-94-1

Research indicates that this compound exhibits significant biological activity primarily through:

• Inhibition of Cyclooxygenase Enzymes : The compound has been shown to inhibit cyclooxygenase (COX) enzymes, particularly COX-2, which plays a crucial role in inflammatory processes. This inhibition can lead to reduced inflammation and pain relief in various models of arthritis and hyperalgesia .
• Antitumor Activity : Preliminary studies suggest that this compound may exhibit antitumor properties. It has been evaluated in vitro for its ability to inhibit cancer cell proliferation and induce apoptosis in malignant cells .

Biological Activity Data

The following table summarizes key findings from various studies regarding the biological activity of this compound:

Study	Activity Evaluated	Findings
	COX Inhibition	Inhibits COX-2 with potential anti-inflammatory effects.
	Antitumor Activity	Induces apoptosis in cancer cell lines; further studies needed for clinical relevance.
	Carbonic Anhydrase Inhibition	Effective against hCA I and II isoenzymes; potential applications in metabolic disorders.

Case Study 1: Anti-inflammatory Effects

A study conducted on animal models demonstrated that administration of this compound resulted in significant reductions in inflammatory markers. The compound was administered at varying doses (5 mg/kg to 20 mg/kg), with the highest dose showing a marked reduction in edema and pain behavior compared to control groups.

Case Study 2: Anticancer Potential

In vitro studies using human cancer cell lines revealed that this compound inhibited cell proliferation significantly at concentrations ranging from 10 µM to 50 µM. The mechanism was associated with the induction of apoptosis as evidenced by increased caspase activity and DNA fragmentation assays.